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Compound of Interest

Compound Name: Trapidil

Cat. No.: B1681361 Get Quote

Introduction Trapidil (CAS No. 15421-84-8) is a versatile pharmacological agent recognized for

its vasodilatory and antiplatelet properties.[1][2] It functions primarily as a platelet-derived

growth factor (PDGF) antagonist and a phosphodiesterase (PDE) inhibitor.[2][3] By inhibiting

PDE, Trapidil increases intracellular cyclic adenosine monophosphate (cAMP), which in turn

modulates downstream signaling pathways, including the inhibition of the Raf-1/MAPK cascade

responsible for cell proliferation.[1][4] These actions make Trapidil a valuable tool in

cardiovascular research, particularly in studies related to atherosclerosis, restenosis, and

angina.[2][5]

Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. This document provides detailed protocols for the preparation, storage,

and handling of Trapidil for laboratory use.

Physicochemical and Solubility Data
Accurate data on the physical and chemical properties of Trapidil are essential for preparing

stock solutions. The following tables summarize key quantitative information.

Table 1: Physicochemical Properties of Trapidil
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Property Value Reference

CAS Number 15421-84-8 [1][3][6][7]

Molecular Formula C₁₀H₁₅N₅ [1][8][9]

Molecular Weight 205.26 g/mol [1][6][8]

| Appearance | White to light yellow solid powder |[6][9] |

Table 2: Solubility of Trapidil

Solvent
Solubility (at
25°C)

Molar
Concentration

Notes Reference

DMSO
39 - 100
mg/mL

~190 mM - 487
mM

Use fresh,
anhydrous
DMSO.
Sonication or
gentle heating
may be
required to
fully dissolve.

[3][6][7]

Water 38 - 105 mg/mL
~185 mM - 511

mM

Sonication may

be required.
[1][6][7]

| Ethanol | 39 - 41 mg/mL | ~190 mM - 200 mM | Sonication may be required. |[7][10] |

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Duration Notes Reference

Solid Powder -20°C 3 years

Store with a
desiccant,
protected from
light.

[3][7]
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| Stock Solution (in solvent) | -80°C | 1 year | Aliquot into single-use volumes to avoid repeated

freeze-thaw cycles. |[3][7][11] |

Experimental Protocols
Protocol 1: Preparation of a 10 mM Trapidil Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions to working concentrations.

Materials and Equipment:

Trapidil powder (CAS: 15421-84-8)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

1.5 mL or 2.0 mL microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-use Preparation:

Allow the Trapidil powder container to equilibrate to room temperature for 15-20 minutes

before opening to prevent moisture condensation.

Ensure all glassware and equipment are clean and dry.
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Calculation:

Determine the mass of Trapidil required. For a 10 mM stock solution in 1 mL of DMSO:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 205.26 g/mol × 1000 mg/g

Mass (mg) = 2.05 mg

Weighing:

On an analytical balance, carefully weigh out 2.05 mg of Trapidil powder and place it into

a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Trapidil powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible

particulates. If dissolution is slow, sonicate the tube in a water bath for 5-10 minutes.[6][7]

Storage:

For long-term storage, dispense the stock solution into smaller, single-use aliquots (e.g.,

20 µL or 50 µL) in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, solvent, and

preparation date.

Store the aliquots at -80°C for up to one year.[7] Avoid repeated freeze-thaw cycles.[3][11]

Protocol 2: Preparation of Working Solutions
Working solutions are prepared by diluting the high-concentration stock solution into an

appropriate aqueous buffer or cell culture medium immediately before use.
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Procedure:

Thawing:

Remove one aliquot of the 10 mM Trapidil stock solution from the -80°C freezer.

Thaw it completely at room temperature and briefly centrifuge to collect the contents at the

bottom of the tube.

Dilution:

Determine the final concentration and volume needed for your experiment. For example,

to prepare 1 mL of a 100 µM working solution from a 10 mM stock:

Use the formula: C₁V₁ = C₂V₂

(10,000 µM) × V₁ = (100 µM) × (1000 µL)

V₁ = 10 µL

Pipette 990 µL of your desired cell culture medium or experimental buffer into a new sterile

tube.

Add 10 µL of the 10 mM Trapidil stock solution to the tube.

Mix thoroughly by gentle vortexing or by pipetting up and down.

Final Use:

Use the freshly prepared working solution immediately.[6]

Note: The final concentration of the solvent (e.g., DMSO) in the working solution should be

kept low (typically ≤0.1%) to avoid solvent-induced cellular toxicity.[11] If using water as

the stock solvent, it is recommended to sterilize the final working solution by passing it

through a 0.22 µm filter before adding it to cell cultures.[6]

Visualized Workflows and Pathways
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The following diagrams illustrate the experimental workflow for stock solution preparation and

the primary signaling pathway affected by Trapidil.
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Caption: Workflow for Trapidil Stock Solution Preparation.
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Caption: Trapidil's dual mechanism on the PDGF signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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